Cas no 63521-90-4 (Acetic acid, (methylthio)-, anhydride)
63521-90-4 structure
Product Name:Acetic acid, (methylthio)-, anhydride
CAS No:63521-90-4
MF:C6H10O3S2
MW:194.271799564362
CID:426235
PubChem ID:13619237
Update Time:2025-04-19
Acetic acid, (methylthio)-, anhydride Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (methylthio)-, anhydride
- (2-methylsulfanylacetyl) 2-methylsulfanylacetate
- DTXSID50545173
- (Methylsulfanyl)acetic anhydride
- SCHEMBL10900862
- 63521-90-4
-
- Inchi: 1S/C6H10O3S2/c1-10-3-5(7)9-6(8)4-11-2/h3-4H2,1-2H3
- InChI Key: KSLOWBCNYMHGGH-UHFFFAOYSA-N
- SMILES: S(C)CC(=O)OC(CSC)=O
Computed Properties
- Exact Mass: 194.0072
- Monoisotopic Mass: 194.00713652g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 43.37
Acetic acid, (methylthio)-, anhydride Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
63521-90-4 (Acetic acid, (methylthio)-, anhydride) Related Products
- 4455-13-4(Ethyl (methylthio)acetate)
- 16002-29-2(Dimethyl 2,2'-thiodiacetate)
- 16630-66-3(Methyl (methylthio)acetate)
- 20600-64-0(Acetic acid, (ethylthio)-, methyl ester)
- 17640-29-8(ethyl (ethylthio)acetate)
- 3261-87-8(Thiodiglycolic anhydride)
- 925-47-3(Diethyl 2,\u200b2'-\u200bThiodiacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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